Cas no 1805426-50-9 (Ethyl 4-cyano-3-(difluoromethyl)-2-methylpyridine-6-acetate)
Ethyl 4-cyano-3-(difluoromethyl)-2-methylpyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-cyano-3-(difluoromethyl)-2-methylpyridine-6-acetate
-
- Inchi: 1S/C12H12F2N2O2/c1-3-18-10(17)5-9-4-8(6-15)11(12(13)14)7(2)16-9/h4,12H,3,5H2,1-2H3
- InChI Key: UIURJNYMHBWHMV-UHFFFAOYSA-N
- SMILES: FC(C1C(C#N)=CC(CC(=O)OCC)=NC=1C)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 340
- XLogP3: 1.8
- Topological Polar Surface Area: 63
Ethyl 4-cyano-3-(difluoromethyl)-2-methylpyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029039290-250mg |
Ethyl 4-cyano-3-(difluoromethyl)-2-methylpyridine-6-acetate |
1805426-50-9 | 95% | 250mg |
$999.60 | 2022-04-01 | |
| Alichem | A029039290-500mg |
Ethyl 4-cyano-3-(difluoromethyl)-2-methylpyridine-6-acetate |
1805426-50-9 | 95% | 500mg |
$1,802.95 | 2022-04-01 | |
| Alichem | A029039290-1g |
Ethyl 4-cyano-3-(difluoromethyl)-2-methylpyridine-6-acetate |
1805426-50-9 | 95% | 1g |
$3,184.50 | 2022-04-01 |
Ethyl 4-cyano-3-(difluoromethyl)-2-methylpyridine-6-acetate Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on Ethyl 4-cyano-3-(difluoromethyl)-2-methylpyridine-6-acetate
Research Briefing on Ethyl 4-cyano-3-(difluoromethyl)-2-methylpyridine-6-acetate (CAS: 1805426-50-9)
Ethyl 4-cyano-3-(difluoromethyl)-2-methylpyridine-6-acetate (CAS: 1805426-50-9) is a pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and small-molecule therapeutics targeting various diseases.
The structural features of Ethyl 4-cyano-3-(difluoromethyl)-2-methylpyridine-6-acetate make it a versatile building block for medicinal chemistry. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, while the cyano group offers a reactive handle for further chemical modifications. These attributes have led to its incorporation into several drug candidates under investigation for conditions such as inflammatory disorders, cancer, and infectious diseases.
Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic method for its preparation, achieving a 75% yield with high enantioselectivity. This advancement is significant as it addresses previous challenges associated with the scalability of the synthesis process, paving the way for larger-scale production and broader application in drug development pipelines.
In addition to its synthetic utility, Ethyl 4-cyano-3-(difluoromethyl)-2-methylpyridine-6-acetate has been evaluated for its biological activity. Preliminary in vitro studies have demonstrated its inhibitory effects on specific kinases involved in cell proliferation pathways. These findings suggest its potential as a lead compound for oncology research, with ongoing studies exploring its mechanism of action and structure-activity relationships (SAR).
Further investigations have also highlighted the compound's role in the development of fluorinated analogs of existing drugs. The incorporation of fluorine atoms into drug molecules is a well-established strategy to enhance their pharmacokinetic properties. Researchers have utilized Ethyl 4-cyano-3-(difluoromethyl)-2-methylpyridine-6-acetate to synthesize fluorinated derivatives of known anti-inflammatory agents, resulting in improved efficacy and reduced side effects in preclinical models.
Despite these promising developments, challenges remain in fully elucidating the compound's pharmacological profile. Current research efforts are directed toward understanding its metabolism, toxicity, and potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical applications.
In conclusion, Ethyl 4-cyano-3-(difluoromethyl)-2-methylpyridine-6-acetate (CAS: 1805426-50-9) represents a valuable tool in modern drug discovery. Its unique chemical properties and demonstrated biological activities position it as a compound of significant interest for future research. Continued exploration of its applications and optimization of its synthetic routes will likely yield further breakthroughs in the chemical biology and pharmaceutical fields.
1805426-50-9 (Ethyl 4-cyano-3-(difluoromethyl)-2-methylpyridine-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)